2-Methoxy-2-(oxolan-3-yl)acetaldehyde

• IUPAC Name: 2-methoxy-2-(oxolan-3-yl)acetaldehyde
• InChI: InChI=1S/C7H12O3/c1-9-7(4-8)6-2-3-10-5-6/h4,6-7H,2-3,5H2,1H3
• InChI Key: NRQVWRXPGPHCJH-UHFFFAOYSA-N
• Canonical SMILES: COC(C=O)C1CCOC1
• Molecular Formula: C7H12O3
• Molecular Weight: 144.17 g/mol
• CAS No.: 1889254-22-1

Description

2-Methoxy-2-(oxolan-3-yl)acetaldehyde is a useful research compound. Its molecular formula is C7H12O3 and its molecular weight is 144.17. The purity is usually 95%.
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Scientific Research Applications

• Synthesis and Reactivity : 2-Methoxy-2-(oxolan-3-yl)acetaldehyde and its derivatives are used in various synthesis processes. For example, their reactivity towards hydride and Grignard-type additions is explored to yield corresponding alcohols. Such compounds are also involved in selective transformations, where their reactivity under different conditions is a subject of interest (Leiren, Valdersnes, & Sydnes, 2013).

• Surface Chemistry Studies : The interaction of small organic molecules, including this compound, with surfaces like tin(IV) oxide has been studied. These interactions are significant in understanding surface chemisorptions and oxidation reactions (Thornton & Harrison, 1975).

• Molecular Synthesis : This compound plays a role in complex molecular syntheses. For instance, it is involved in the synthesis of long-chain polypropionates and other intricate organic structures (Ancerewicz & Vogel, 1996).

• Development of Photocatalysts : Research has been conducted on the complete oxidation of acetaldehyde, a related compound, to CO2 over Pd/WO(3) photocatalysts. This research is crucial in the field of environmental chemistry and photocatalysis (Arai et al., 2008).

• Antibacterial Studies : Some derivatives of this compound have been synthesized and tested for their antibacterial activities. This indicates its potential applications in the development of new antibacterial agents (Behrami & Dobroshi, 2019).

• Catalysis and Chemical Reactions : The compound is involved in studies exploring catalysis, such as in the conversion of glycerol to cyclic acetals, and in the methoxylation of aliphatic ethers and acetals (Deutsch, Martin, & Lieske, 2007; Ginzel, Steckhan, & Degner, 1987).

• Gas Phase Reaction Mechanisms : The decomposition mechanisms of related compounds in the gas phase have been studied, providing insights into chemical reaction pathways and kinetics (Rotinov et al., 1999).

Safety and Hazards

The compound is associated with several hazard statements including H227, H302, H315, H319, and H335. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapours/spray (P260), not eating, drinking or smoking when using this product (P270), and using only outdoors or in a well-ventilated area (P271).